Cas no 128529-92-0 (Furost-5-ene-3,26,27-triol,22,25-epoxy-, (3b,22b)- (9CI))

128529-92-0 structure
Product name:Furost-5-ene-3,26,27-triol,22,25-epoxy-, (3b,22b)- (9CI)
CAS No:128529-92-0
MF:C27H42O5
MW:446.619389057159
CID:174558
Furost-5-ene-3,26,27-triol,22,25-epoxy-, (3b,22b)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Furost-5-ene-3,26,27-triol,22,25-epoxy-, (3b,22b)- (9CI)
- Spiro[furan-2(3H),8'-[8H]naphth[2',1':4,5]indeno[2,1-b]furan],furost-5-ene-3,26,27-triol deriv.
- Taccagenin
- Furost-5-ene-3,26,27-triol, 22,25-epoxy-, (3β,22β)- (9CI)
-
- Inchi: 1S/C27H42O5/c1-16-23-22(31-27(16)11-10-26(14-28,15-29)32-27)13-21-19-5-4-17-12-18(30)6-8-24(17,2)20(19)7-9-25(21,23)3/h4,16,18-23,28-30H,5-15H2,1-3H3/t16-,18-,19+,20-,21-,22-,23-,24-,25-,27+/m0/s1
- InChI Key: ALWIMEGFKSOEQI-UVUBEOBVSA-N
- SMILES: [C@@H]1(O)CC2[C@](C)(CC1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)[C@]1([C@H](C)[C@@]4(OC(CO)(CO)CC4)O[C@@]1([H])C3)[H])CC=2
Computed Properties
- Exact Mass: 272.08309
Experimental Properties
- Density: 1.23±0.1 g/cm3(Predicted)
- Boiling Point: 596.1±50.0 °C(Predicted)
- PSA: 52.54
- pka: 14.14±0.10(Predicted)
Furost-5-ene-3,26,27-triol,22,25-epoxy-, (3b,22b)- (9CI) Related Literature
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Alexandre Ciaccafava,Daria Tombolelli,Lilith Domnik,Jochen Fesseler,Jae-Hun Jeoung,Holger Dobbek,Maria Andrea Mroginski,Ingo Zebger,Peter Hildebrandt Chem. Sci., 2016,7, 3162-3171
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Sudip Mandal,Barla Thirupathi Org. Biomol. Chem., 2020,18, 5287-5314
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Xiufang Ma,Keju Sun,Yongjun Xu,Federico Calle-Vallejo Chem. Sci., 2020,11, 4119-4124
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Matthias Bauer,Christoph Gastl Phys. Chem. Chem. Phys., 2010,12, 5575-5584
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Bingbing Zhang,Haiquan Su,Xiaojun Gu,Yulong Zhang,Pengzhan Wang,Xuefen Li,Xiaohong Zhang,Huimin Wang,Xuzhuang Yang,Shanghong Zeng Catal. Sci. Technol., 2013,3, 2639-2645
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